Cas no 1309283-18-8 (Hydroxybupropion-d8)

• Product Name: Hydroxybupropion-d8
• CAS No: 1309283-18-8
• MF: C₁₃H₁₈ClNO₂
• MW: 263.789816379547
• CID: 2624912
• PubChem ID: 75125708
• Update Time: 2025-06-11

Hydroxybupropion-d8 Chemical and Physical Properties

Names and Identifiers

• Bupropion-d9
• 1-(3-chlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-[dideuterio(hydroxy)methyl]propan-2-yl]amino]propan-1-one
• SS-4466
• SS-4480
• 1-(3-chlorophenyl)-2-{[1-hydroxy-2-((2)H?)methyl(1,1,3,3,3-(2)H?)propan-2-yl]amino}propan-1-one
• Hydroxybupropion-d8
• 1309283-18-8
• J-005901
• AKOS016339571
• Bupropion Morpholinol D8
• ARD11043D8

• Inchi： 1S/C13H18ClNO2/c1-9(15-13(2,3)8-16)12(17)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/i2D3,3D3,8D2
• InChI Key： AKOAEVOSDHIVFX-IBKKAOJUSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])O)=O

Computed Properties

• Exact Mass: 263.153
• Monoisotopic Mass: 263.153
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 49.33000
• LogP: 2.66260

Additional information on Hydroxybupropion-d8

Comprehensive Guide to Hydroxybupropion-d8 (CAS No. 1309283-18-8): Applications, Research, and FAQs

Hydroxybupropion-d8, a deuterated analog of the well-known metabolite Hydroxybupropion, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1309283-18-8, this stable isotope-labeled compound plays a pivotal role in drug metabolism studies, quantitative bioanalysis, and LC-MS/MS method development. Its unique properties make it indispensable for researchers investigating the pharmacokinetics of bupropion and its derivatives.

The growing demand for deuterated internal standards like Hydroxybupropion-d8 reflects broader trends in precision medicine and personalized therapeutics. Recent PubMed-indexed studies highlight its utility in overcoming matrix effects during mass spectrometry, particularly for antidepressant monitoring. As the pharmaceutical industry shifts toward green chemistry approaches, the synthesis of isotope-labeled reference materials has become a hot topic in organic chemistry forums.

Analytical laboratories frequently search for "Hydroxybupropion-d8 solubility" and "1309283-18-8 stability data", indicating practical concerns in method validation. The compound's deuterium incorporation rate (typically >98%) ensures minimal isotopic interference, a critical factor when developing high-sensitivity assays for clinical trials. Recent advancements in UHPLC technology have further increased the demand for such high-purity standards.

From a regulatory perspective, Hydroxybupropion-d8 serves as an essential tool for FDA-compliant bioequivalence studies of generic bupropion formulations. Pharmaceutical QA/QC teams often inquire about "CAS 1309283-18-8 certification" and "deuterated standard storage conditions", underscoring the need for proper handling of these specialized reagents. The compound's chromatographic behavior has been extensively characterized to facilitate method transfers between laboratories.

Emerging applications in forensic toxicology have expanded the usage scope of Hydroxybupropion-d8, particularly in postmortem redistribution studies and workplace drug testing programs. ResearchGate discussions frequently address its role in distinguishing between endogenous and exogenous compounds, a common challenge in doping control analysis. The deuterium labeling provides unambiguous identification in complex biological matrices.

The synthesis of 1309283-18-8 involves sophisticated deuterium exchange techniques, with manufacturers optimizing routes to achieve maximum isotopic purity. Patent literature reveals ongoing innovations in cost-effective deuterium labeling, responding to market needs for affordable research chemicals. Environmental scientists are also exploring its potential as a tracer compound in water treatment studies.

Common user questions like "Hydroxybupropion-d8 vs Hydroxybupropion retention time" and "CAS 1309283-18-8 MS/MS fragmentation pattern" reflect practical chromatographic challenges. The compound typically shows a 0.1-0.3 minute retention time shift compared to its non-deuterated counterpart in reverse-phase HPLC, a crucial consideration for method development. Its characteristic mass spectral signature (m/z 256→238 for d8 vs 248→230 for unlabeled) enables reliable quantification.

In clinical pharmacology, researchers utilize Hydroxybupropion-d8 to investigate interindividual variability in CYP2B6 enzyme activity, a key metabolic pathway for numerous drugs. The NIH's PharmVar database lists this application as increasingly important for precision dosing algorithms. Recent conference abstracts highlight its role in pharmacogenomic studies of smoking cessation therapies.

The stability of 1309283-18-8 under various storage conditions (-20°C vs room temperature) remains a frequent discussion point in analytical chemistry communities. Accelerated degradation studies suggest optimal preservation in argon-protected amber vials, particularly for long-term reference standard stocks. Such findings directly impact laboratory SOPs for reference material management.

Looking ahead, the development of multicomponent deuterated standards containing Hydroxybupropion-d8 represents an emerging trend, simplifying multianalyte panel analysis in therapeutic drug monitoring. This aligns with the industry's push toward high-throughput screening solutions. As regulatory requirements for data integrity in bioanalysis become more stringent, the importance of properly characterized compounds like 1309283-18-8 will only increase.